Cas no 699012-36-7 ((-)-Adenosine 3'-monophosphate hydrate)
699012-36-7 structure
Product Name:(-)-Adenosine 3'-monophosphate hydrate
CAS No:699012-36-7
MF:C10H16N5O8P
MW:365.2365026474
CID:974376
PubChem ID:71317374
Update Time:2025-04-19
(-)-Adenosine 3'-monophosphate hydrate Chemical and Physical Properties
Names and Identifiers
-
- (-)-adenosin-3'-phosphorsaeure hydrat 99
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate,hydrate
- Adenosine 3'-Monophosphate Hydrate
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate;hydrate
- adenosine 3-monophosphate hydrate
- 699012-36-7
- {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-yl]oxy}phosphonic acid hydrate
- (-)-Adenosine 3'-monophosphate hydrate
-
- Inchi: 1S/C10H14N5O7P.H2O/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(17)7(4(1-16)21-10)22-23(18,19)20;/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,20);1H2
- InChI Key: HAWIDQLWSQBRQS-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OC1C(CO)OC(C1O)N1C=NC2C(N)=NC=NC1=2.O
Computed Properties
- Exact Mass: 365.07400
- Monoisotopic Mass: 365.07364948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 481
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 187Ų
Experimental Properties
- Density: 2.32
- Melting Point: 210 °C (dec.)(lit.)
- Boiling Point: 815.453°C at 760 mmHg
- Flash Point: 446.97°C
- Refractive Index: -43 ° (C=1, H2O)
- PSA: 205.11000
- LogP: -1.34610
- Merck: 157
(-)-Adenosine 3'-monophosphate hydrate Security Information
- Safety Instruction: S22; S24/25
- RTECS:AU7480320
- Storage Condition:Cold storage
(-)-Adenosine 3'-monophosphate hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A212550-500mg |
(-)-Adenosine 3'-monophosphate hydrate |
699012-36-7 | 500mg |
$ 165.00 | 2022-06-08 | ||
| TRC | A212550-1000mg |
(-)-Adenosine 3'-monophosphate hydrate |
699012-36-7 | 1g |
$ 275.00 | 2022-06-08 | ||
| TRC | A212550-2000mg |
(-)-Adenosine 3'-monophosphate hydrate |
699012-36-7 | 2g |
$ 440.00 | 2022-06-08 | ||
| Chemenu | CM266669-1g |
(2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl dihydrogen phosphate hydrate |
699012-36-7 | 97% | 1g |
$426 | 2024-07-24 |
(-)-Adenosine 3'-monophosphate hydrate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
699012-36-7 ((-)-Adenosine 3'-monophosphate hydrate) Related Products
- 61240-14-0(3'-Adenylic acid, monosodium salt (9CI))
- 2391-46-0(Adenosine, adenylyl-(3'®5')-)
- 102029-96-9(Adenosine, adenylyl-(3'®5')-, monoammonium salt (9CI))
- 126877-05-2(Acetic acid,[4-(2,6-dihydro-2,6-dioxo-7-phenylbenzo[1,2-b:4,5-b']difuran-3-yl)phenoxy]-,2-ethoxyethyl ester)
- 75431-54-8(Adenosine 3',5'-Diphosphate Disodium Salt)
- 61172-40-5(Oligoadenylate)
- 21027-46-3(Adenosine, adenylyl-(3'®5')-, ammonium salt (8CI,9CI))
- 1053-73-2(3'-Adenylic acid,5'-(dihydrogen phosphate))
- 70062-83-8(Adenosine, adenylyl-(2'®5')-adenylyl-(2'®5')-)
- 52278-63-4(3'-Adenylic acid,monobutyl ester)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk